![molecular formula C19H23N5O3 B2632505 3-(2-methoxyethyl)-1,7-dimethyl-9-phenyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione CAS No. 847271-28-7](/img/structure/B2632505.png)
3-(2-methoxyethyl)-1,7-dimethyl-9-phenyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
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Overview
Description
This compound is a derivative of pyrimidodiazepine, a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities .
Molecular Structure Analysis
The compound contains a pyrimidodiazepine core, which is a bicyclic structure consisting of a pyrimidine ring fused with a diazepine ring . It also has various substituents at different positions, which can greatly influence its properties and biological activity.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure, including the nature and position of its substituents. For example, the presence of a methoxyethyl group could increase its lipophilicity, which might influence its absorption and distribution in the body .Scientific Research Applications
Neurodegenerative Disease Treatment
This compound and its derivatives have been investigated for their potential in treating neurodegenerative diseases like Parkinson's and Alzheimer's. Research has shown that certain derivatives exhibit strong interaction with adenosine receptors and monoamine oxidases (MAO), which are significant targets in neurodegeneration. For instance, specific derivatives have been identified as potent MAO-B inhibitors, suggesting their potential in treating such diseases (Koch et al., 2013).
Adenosine Receptor Affinities
Studies have also focused on the affinities of pyrimido and pyrazinoxanthines, including derivatives of the mentioned compound, for adenosine receptors (ARs). This research is crucial in understanding the binding modes and structure-activity relationships for these compounds, providing insights into their therapeutic potential (Szymańska et al., 2016).
Anti-inflammatory Properties
Some studies have revealed that derivatives of this compound show anti-inflammatory activity. This was particularly evident in models of chronic inflammation, where they exhibited activity comparable to certain known anti-inflammatory drugs (Kaminski et al., 1989).
Serotonin Receptor Ligands
Derivatives of this compound have been synthesized and evaluated for their affinity to serotonin receptors, indicating their potential in treating conditions related to serotonin imbalance, such as depression and anxiety (Jurczyk et al., 2004).
Mechanism of Action
Safety and Hazards
Future Directions
Given the wide range of biological activities exhibited by pyrimidodiazepine derivatives, this compound could be a potential candidate for further study in drug discovery . Future research could focus on elucidating its mechanism of action, optimizing its structure for better activity and selectivity, and evaluating its pharmacokinetic properties and safety profile.
properties
IUPAC Name |
3-(2-methoxyethyl)-1,7-dimethyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N5O3/c1-13-11-23(14-7-5-4-6-8-14)18-20-16-15(24(18)12-13)17(25)22(9-10-27-3)19(26)21(16)2/h4-8,13H,9-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRNLKHPPARJJQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CCOC)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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